molecular formula C14H24N2O2 B13392660 (4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole

(4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole

Cat. No.: B13392660
M. Wt: 252.35 g/mol
InChI Key: DMAXOMSMCSRQLF-UWVGGRQHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole (CAS: 2780386-83-4) is a chiral bisoxazole ligand with a molecular formula of C₁₄H₂₄N₂O₂ and a molecular weight of 252.4 g/mol . Structurally, it features two tert-butyl (1,1-dimethylethyl) groups at the 4 and 4' positions of a tetrahydrobioxazole backbone. This compound is widely utilized in asymmetric catalysis due to its ability to coordinate transition metals, such as palladium and copper, to induce enantioselectivity in reactions like allylic alkylation and cyclopropanation . Its steric bulk from the tert-butyl groups enhances chiral induction, while the oxazoline rings provide strong electron-donating properties.

Properties

Molecular Formula

C14H24N2O2

Molecular Weight

252.35 g/mol

IUPAC Name

(4R)-4-tert-butyl-2-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-4,5-dihydro-1,3-oxazole

InChI

InChI=1S/C14H24N2O2/c1-13(2,3)9-7-17-11(15-9)12-16-10(8-18-12)14(4,5)6/h9-10H,7-8H2,1-6H3/t9-,10-/m0/s1

InChI Key

DMAXOMSMCSRQLF-UWVGGRQHSA-N

Isomeric SMILES

CC(C)(C)[C@@H]1COC(=N1)C2=N[C@@H](CO2)C(C)(C)C

Canonical SMILES

CC(C)(C)C1COC(=N1)C2=NC(CO2)C(C)(C)C

Origin of Product

United States

Biological Activity

(4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole is a compound with notable biological properties that have been the subject of various studies. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological effects and potential therapeutic applications.

  • Molecular Formula : C14H24N2O2
  • Molecular Weight : 252.35 g/mol
  • CAS Number : 2780386-83-4
  • Purity : Minimum 98% .

Biological Activity Overview

Research indicates that (4R,4'R)-4,4'-bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole exhibits several biological activities:

1. Antiproliferative Effects

Studies have shown that this compound can induce antiproliferative effects in various cancer cell lines. For instance:

  • In A549 lung cancer cells, treatment with the compound led to a dose-dependent increase in G1 phase cell cycle arrest and apoptosis. At concentrations of 15 µg/mL and 30 µg/mL, significant increases in apoptotic cells were observed (7.2% to 28.55% for early apoptosis) .

The mechanism by which (4R,4'R)-4,4'-bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole exerts its effects includes:

  • Modulation of apoptosis-regulating genes such as Bax and Caspase-3 while decreasing Bcl-2 levels .
  • Induction of oxidative stress in cancer cells leading to increased cell death.

Case Study 1: Lung Cancer Cell Lines

In a controlled laboratory setting:

  • Objective : To assess the antiproliferative effects on A549 cells.
  • Methodology : Cells were treated with varying concentrations of the compound and analyzed using flow cytometry.
  • Findings : Significant increases in G1 phase arrest and apoptotic markers were noted at higher concentrations.

Case Study 2: Gene Expression Analysis

A study focusing on gene expression changes revealed:

  • Objective : To evaluate the expression levels of apoptosis-related genes post-treatment.
  • Results : Enhanced expression of pro-apoptotic genes (Bax and Caspase-3) was confirmed via RT-PCR analysis .

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (4R,4'R)-4,4'-bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole suggests good bioavailability with a moderate half-life. Toxicological assessments indicate that it may inhibit certain cytochrome P450 enzymes (CYP2C19 and CYP2C9), which could have implications for drug interactions .

Summary Table of Biological Activities

Activity TypeObserved EffectReference
AntiproliferativeInduces G1 phase arrest in A549
Apoptosis InductionIncreased early/late apoptosis
Gene RegulationUpregulation of Bax and Caspase-3
Cytochrome InhibitionCYP2C19 and CYP2C9 inhibition

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

(4R,4'R)-4,4'-Diisobutyl-4,4',5,5'-tetrahydro-2,2'-bioxazole
  • CAS : 2270178-45-3
  • Molecular Formula : C₁₄H₂₄N₂O₂ (MW: 252.35 g/mol)
  • Key Differences: Replaces tert-butyl with isobutyl groups.
  • Applications : Used in asymmetric catalysis but may offer different enantioselectivity profiles due to less steric shielding .
(4R,4'R)-4,4'-Diphenyl-4,4',5,5'-tetrahydro-2,2'-bioxazole
  • CAS : 148925-98-8
  • Molecular Formula : C₁₈H₁₆N₂O₂ (MW: 292.33 g/mol)
  • Key Differences : Aromatic phenyl substituents replace aliphatic tert-butyl groups. The π-electron-rich phenyl rings enhance electron-withdrawing effects, altering metal-ligand interactions and catalytic activity.
(4R,4'R)-4,4'-Di-sec-butyl Variants
  • CAS Examples : 2634687-88-8 (R-configuration), 2270178-41-9 (S-configuration)
  • Key Differences : Chiral sec-butyl groups introduce additional stereochemical complexity. These ligands are studied for ion selectivity in host-guest chemistry, demonstrating how substituent configuration influences cavity size and metal-ion binding .

Physicochemical Properties

Compound Molecular Weight (g/mol) Substituents Melting Point Storage Conditions Hazard Statements
Target Compound (tert-butyl) 252.4 tert-butyl Not reported Inert atmosphere, 2–8°C H302, H315, H319, H335
Diisobutyl Variant 252.35 isobutyl Not reported Dark, inert atmosphere, 2–8°C H302, H315, H319, H335
Diphenyl Variant 292.33 phenyl Not reported Inert atmosphere, 2–8°C H302, H315, H319, H335

Catalytic Performance

  • Electronic Effects: Phenyl-substituted variants exhibit stronger electron-withdrawing effects, which can stabilize electron-deficient metal centers but may reduce catalytic turnover in electron-demanding reactions .
  • Ion Selectivity : Di-sec-butyl derivatives show selectivity for alkali and alkaline earth cations (e.g., Na⁺, Mg²⁺), attributed to cavity size and M–N/O bond length differences .

Thermal and Stability Profiles

  • While thermal data (e.g., melting points) are sparse for these ligands, tert-butyl groups generally enhance thermal stability due to their bulky, rigid structure. This contrasts with isobutyl variants, which may exhibit lower decomposition temperatures .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.